1-(morpholinomethyl)-1H-indole-2,3-dione 3-(N-phenylhydrazone)

• IUPAC Name: 1-(morpholin-4-ylmethyl)-3-phenyldiazenylindol-2-ol
• InChI: InChI=1S/C19H20N4O2/c24-19-18(21-20-15-6-2-1-3-7-15)16-8-4-5-9-17(16)23(19)14-22-10-12-25-13-11-22/h1-9,24H,10-14H2
• InChI Key: ZKECNMJVYIHWEC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CN2C3=CC=CC=C3C(=C2O)N=NC4=CC=CC=C4
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol
• CAS No.: 321970-22-3

Description

“1-(morpholinomethyl)-1H-indole-2,3-dione 3-(N-phenylhydrazone)” is a complex organic compound that contains several functional groups. It has an indole core, which is a common structure in many natural products and pharmaceuticals. Attached to this core is a morpholine ring, a common motif in medicinal chemistry due to its polarity and ability to form hydrogen bonds. The compound also contains a hydrazone functional group, which is often used in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the indole ring system, the morpholine ring, and the hydrazone functional group. These groups would be expected to have distinct signals in spectroscopic analyses such as NMR.

Chemical Reactions Analysis

Hydrazones are known to participate in a variety of chemical reactions. They can act as ligands in metal-catalyzed cross-coupling reactions. They can also undergo tautomerization, a process where protons shift positions within the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the morpholine ring could enhance solubility in polar solvents, while the hydrazone could participate in hydrogen bonding.

Mechanism of Action

Target of Action

• N’-phenylhydrazides have been investigated for their antifungal activity. In a study by Zhu et al., fifty-two N’-phenylhydrazides were synthesized and evaluated for their antifungal properties against Candida albicans strains .

Pharmacokinetics (ADME)

• Metabolism: Enzymatic hydrolysis (e.g., by fungal amidase) may generate phenylhydrazine .

Result of Action

• Zhu et al. observed that compound A11 (similar to our compound) induced free radicals and reactive oxygen species in C. albicans, damaging mycelium morphology .